Cas no 6065-55-0 (Propanedioic acid,2,2-dimethyl-, 1-ethyl 3-methyl ester)

Propanedioic acid, 2,2-dimethyl-, 1-ethyl 3-methyl ester is a diester derivative of dimethylmalonic acid, characterized by its ethyl and methyl ester functional groups. This compound is valued for its role as a versatile intermediate in organic synthesis, particularly in the preparation of fine chemicals and specialty materials. Its sterically hindered structure enhances stability, making it suitable for applications requiring controlled reactivity. The compound’s balanced lipophilicity and ester groups facilitate its use in solvent formulations and as a precursor for pharmaceuticals or agrochemicals. Its well-defined molecular structure ensures consistent performance in synthetic pathways, offering reliability in research and industrial processes.

Propanedioic acid,2,2-dimethyl-, 1-ethyl 3-methyl ester structure

6065-55-0 structure

Product Name:Propanedioic acid,2,2-dimethyl-, 1-ethyl 3-methyl ester

CAS No:6065-55-0

MF:C₈H₁₄O₄

MW:174.194363117218

CID:520187

Update Time:2026-04-29

Propanedioic acid,2,2-dimethyl-, 1-ethyl 3-methyl ester Chemical and Physical Properties

Names and Identifiers

- Propanedioic acid,2,2-dimethyl-, 1-ethyl 3-methyl ester
- N-(4-bromophenyl)-6-nitro-1,1-dioxo-1,2-benzothiazol-3-amine

Computed Properties

Exact Mass: 380.94194
Monoisotopic Mass: 380.942
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 575
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0

Experimental Properties

Density: 1.87
Boiling Point: 560.6°C at 760 mmHg
Flash Point: 292.8°C
Refractive Index: 1.759
PSA: 102.2

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1645375-500mg	1-Ethyl 3-methyl 2,2-dimethylmalonate	6065-55-0	98%	500mg	￥4968.00	2024-05-07
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